Cas no 58669-31-1 ((butan-2-yl)[(pyridin-2-yl)methyl]amine)

• Product Name: (butan-2-yl)[(pyridin-2-yl)methyl]amine
• CAS No: 58669-31-1
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 1086725
• PubChem ID: 4723808
• Update Time: 2025-04-20

(butan-2-yl)[(pyridin-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N-(Pyridin-2-ylmethyl)butan-2-amine
• 2-pyridinemethanamine, N-(1-methylpropyl)-
• N-(2-pyridinylmethyl)-2-butanamine(SALTDATA: HCl)
• (butan-2-yl)[(pyridin-2-yl)methyl]amine
• SCHEMBL172334
• N-(2-Pyridinylmethyl)-2-butanamine x1hcl
• (PYRIDIN-2-YLMETHYL)(SEC-BUTYL)AMINE
• starbld0017147
• VS-00547
• EN300-168844
• DB-188338
• N-(2-PYRIDINYLMETHYL)-2-BUTANAMINE
• DTXSID30406031
• MFCD07411572
• STK511429
• AKOS017274598
• 58669-31-1
• N-(2-Pyridylmethyl)butan-2-amine
• AKOS000244126
• BBL000288

• MDL： MFCD07411572
• Inchi： 1S/C10H16N2/c1-3-9(2)12-8-10-6-4-5-7-11-10/h4-7,9,12H,3,8H2,1-2H3
• InChI Key： HVLQDTDDFBCFDC-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CN=1)C(C)CC

Computed Properties

• Exact Mass: 164.13148
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92

(butan-2-yl)[(pyridin-2-yl)methyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)